Cas no 477285-36-2 ((Z)-N-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477285-36-2
• Molecular Formula: C₂₁H₂₀N₄OS
• Molecular Weight: 376.474702835083
• CID: 6602963
• PubChem ID: 9688253

(Z)-N-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Properties

Names and Identifiers

• (Z)-N-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, α-[2-(2,3-dimethylphenyl)hydrazinylidene]-4-(4-ethoxyphenyl)-
• (2Z)-N-(2,3-dimethylanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS005639362
• (Z)-N'-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-3115
• 477285-36-2

• InChIKey： KXCKRTKNMJNILM-NCELDCMTSA-N
• Inchi： 1S/C21H20N4OS/c1-4-26-17-10-8-16(9-11-17)20-13-27-21(23-20)19(12-22)25-24-18-7-5-6-14(2)15(18)3/h5-11,13,24H,4H2,1-3H3/b25-19+
• SMILES： C(/C1SC=C(C2C=CC(OCC)=CC=2)N=1)(\C#N)=N\NC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 376.13578245g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 376.13578245g/mol
• Heavy Atom Count: 27
• Complexity: 552
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Boiling Point: 548.8±60.0 °C(Predicted)
• pka: 6.85±0.10(Predicted)
• Density: 1.19±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines